Cas no 705241-10-7 (1H-Benzimidazol-4-amine,1-ethyl-)

• Product Name: 1H-Benzimidazol-4-amine,1-ethyl-
• CAS No: 705241-10-7
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• CID: 557431
• PubChem ID: 21821637
• Update Time: 2025-04-19

1H-Benzimidazol-4-amine,1-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-4-amine,1-ethyl-
• 1H-Benzimidazol-4-amine,1-ethyl-(9CI)
• 705241-10-7
• 1-Ethyl-1H-benzimidazol-4-amine
• AKOS006331238
• SCHEMBL22071881
• 1-Ethyl-1H-benzo[d]imidazol-4-amine
• DTXSID001304425

• Inchi： 1S/C9H11N3/c1-2-12-6-11-9-7(10)4-3-5-8(9)12/h3-6H,2,10H2,1H3
• InChI Key： LTDZWFXBUPOIGU-UHFFFAOYSA-N
• SMILES： N1(C=NC2C(=CC=CC1=2)N)CC

Computed Properties

• Exact Mass: 161.09500
• Monoisotopic Mass: 161.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2
• XLogP3: 1.1

Experimental Properties

• PSA: 43.84000
• LogP: 2.21960